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Compound of Interest

Compound Name: PHTPP-1304

Cat. No.: B15613947 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling PHTPP-1304. The information herein is intended to

supplement, not replace, institutional safety protocols and professional judgment.

PHTPP-1304 is a PHTPP-based autophagy targeting chimera (AUTOTAC) designed to induce

the degradation of the estrogen receptor ERβ.[1] It has demonstrated cytotoxicity against

cancer cell lines.[1] While a specific Safety Data Sheet (SDS) for PHTPP-1304 is not publicly

available, safety precautions should be based on the known hazards of its parent compound,

PHTPP, and the general risks associated with potent, cytotoxic, and investigational

compounds. The parent compound, PHTPP, is classified as acutely toxic if swallowed.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is paramount to minimize exposure risk. The following table

summarizes the recommended PPE for handling PHTPP-1304 in various forms.
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Form of PHTPP-1304 Required PPE
Additional

Recommendations

Solid (Powder)

- Nitrile gloves (double-gloving

recommended)- Lab coat-

Safety glasses with side

shields or goggles- Respiratory

protection (e.g., N95

respirator)

- Work within a certified

chemical fume hood or a

ventilated balance enclosure.

Solutions (in DMSO or other

solvents)

- Nitrile gloves- Lab coat-

Safety glasses with side

shields or goggles

- Handle solutions within a

chemical fume hood to avoid

inhalation of aerosols.

In Vivo Formulations

- Nitrile gloves- Lab coat-

Safety glasses with side

shields or goggles

- Exercise caution to prevent

accidental ingestion or skin

contact during animal

handling.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE when working with PHTPP-1304.
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Start: Assess PHTPP-1304 Handling Task

Is the compound in solid (powder) form?

Is the compound in a solution?

No

Required PPE:
- Double Nitrile Gloves

- Lab Coat
- Goggles

- N95 Respirator
- Use in Fume Hood/Enclosure

Yes

Is this an in vivo application?

No

Required PPE:
- Nitrile Gloves

- Lab Coat
- Safety Glasses

- Use in Fume Hood

Yes

Required PPE:
- Nitrile Gloves

- Lab Coat
- Safety Glasses

Yes

End: Proceed with caution

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for PHTPP-1304.
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Operational Plans: Handling and Storage
Engineering Controls:

Ventilation: All work with solid PHTPP-1304 and its concentrated solutions should be

conducted in a certified chemical fume hood.

Designated Area: Establish a designated area for handling PHTPP-1304 to prevent cross-

contamination.

Handling Procedures:

Avoid creating dust when handling the solid form.

Prevent contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where PHTPP-1304 is handled.

Wash hands thoroughly after handling.

Storage:

Store PHTPP-1304 in a tightly sealed, light-resistant container.

Follow the manufacturer's recommendations for storage temperatures to ensure stability.

Storage Condition Duration

Powder -20°C for 3 years, 4°C for 2 years

In Solvent -80°C for 6 months, -20°C for 1 month

Data sourced from InvivoChem and MedchemExpress product pages.

Experimental Protocols: Solution Preparation
Preparation of a DMSO Stock Solution (Example):

Objective: To prepare a 10 mM stock solution of PHTPP-1304 in DMSO.
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Materials:

PHTPP-1304 (MW: 944.96 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Calculate the required mass of PHTPP-1304. For 1 mL of a 10 mM solution, the required

mass is: Mass = 10 mmol/L * 1 L/1000 mL * 1 mL * 944.96 g/mol = 0.00945 g = 9.45 mg

Weigh PHTPP-1304. In a chemical fume hood, carefully weigh 9.45 mg of PHTPP-1304
powder and place it in a sterile microcentrifuge tube.

Add DMSO. Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

PHTPP-1304.

Dissolve the compound. Vortex the solution until the PHTPP-1304 is completely dissolved.

Gentle warming may be applied if necessary.

Store the stock solution. Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles and store at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Preparation of an In Vivo Formulation (Example):

Objective: To prepare a 1 mg/mL working solution for in vivo experiments.

Materials:

PHTPP-1304 DMSO stock solution (e.g., 10 mg/mL)

PEG300

Tween 80
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Saline (0.9% NaCl)

Procedure:

Prepare the vehicle solution. The final formulation will consist of 10% DMSO, 40% PEG300,

5% Tween 80, and 45% saline.

Dilute the stock solution. In a sterile tube, add the following in sequential order, ensuring the

solution is clear after each addition:

100 µL of 10 mg/mL PHTPP-1304 in DMSO

400 µL of PEG300

50 µL of Tween 80

450 µL of saline

Mix thoroughly. Gently vortex the final solution until it is homogenous.

Use immediately. It is recommended to use freshly prepared formulations.

Disposal Plan
All waste containing PHTPP-1304 must be treated as hazardous chemical waste.

Solid Waste: Contaminated PPE (gloves, lab coats), weighing paper, and empty vials should

be collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a clearly

labeled, sealed hazardous waste container. Do not dispose of PHTPP-1304 down the drain.

[2]

Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved

chemical waste disposal vendor in accordance with local, state, and federal regulations.

Safe Handling and Disposal Workflow
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The following diagram outlines the key steps for the safe handling and disposal of PHTPP-
1304.

Start: Receive PHTPP-1304

Store appropriately
(-20°C or -80°C)
Protect from light

Handle with appropriate PPE
in a designated area

(fume hood)

Perform Experiment
(In vitro / In vivo)

Collect all waste
(solid and liquid)

in labeled hazardous
waste containers

Dispose of waste through
a licensed vendor

Click to download full resolution via product page

Caption: Safe Handling and Disposal Workflow for PHTPP-1304.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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